3-Cyano-4,6-dimethyl-2-hydroxypyridine

• IUPAC Name: 4,6-dimethyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-5-3-6(2)10-8(11)7(5)4-9/h3H,1-2H3,(H,10,11)
• InChI Key: OCYMJCILWYHKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C#N)C
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID3022118
• Molecular Weight: 148.16 g/mol
• CAS RN: 769-28-8

Description

3-Cyano-4,6-dimethyl-2-hydroxypyridine, also known as 4,6-Dimethyl-2-hydroxynicotinonitrile, is a chemical compound with the molecular formula C8H8N2O. It is a member of pyridines and a nitrile.

Molecular Structure Analysis

The molecular structure of 3-Cyano-4,6-dimethyl-2-hydroxypyridine involves a pyridine ring with a cyano group at the 3-position and methyl groups at the 4 and 6 positions. The 2-position of the ring contains a hydroxy group. Further structural analysis can be found in crystallographic studies.

Physical And Chemical Properties Analysis

3-Cyano-4,6-dimethyl-2-hydroxypyridine has a molar mass of 148.16 g/mol. It has a density of 1.1828 (rough estimate), a melting point of 285-287 °C (lit.), a boiling point of 268.75°C (rough estimate), a flashing point of 140.3°C, and a vapor pressure of 0.000685mmHg at 25°C. Its refractive index is estimated to be 1.6000.

Scientific Research Applications

Cancer Research

This compound has shown potential in cancer research due to its ability to inhibit the growth of various cell lines. .

Organic Synthesis

3-Cyano-4,6-dimethyl-2-hydroxypyridine serves as a versatile intermediate in organic synthesis. .

Antibacterial and Antifungal Applications

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Antiviral Activity

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Cytotoxic Activity

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Photophysical and Electrochemical Studies

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Safety and Hazards

3-Cyano-4,6-dimethyl-2-hydroxypyridine is classified as having acute toxicity, both orally and dermally. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods I

Procedure details

Bergel et al [British Pat. No. 553,097, accepted May 7, 1943] shows the reaction of acetylacetone with malononitrile in ethanol in the presence of piperidine to produce 3-cyano-4,6-dimethyl-2(1H)-pyridinone (named as its 5-cyano-2,4-dimethyl-6-hydroxypyridine tautomer).

Synthesis routes and methods II

Procedure details

To a solution of 2-cyanoacetamide (8.40 g, 100 mmol) and acetylacetone (10.0 g, 100 mmol) in H2O (200 mL) was added K2CO3 (4.00 g, 28.9 mmol). The mixture was stirred at RT for 22 hours. Then the precipitated solid was filtered with Buchner funnel, washed with ice cold H2O, and dried under vacuum pressure to give 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (13.5 g, 91% yield).

Synthesis routes and methods III

Procedure details

To a solution of pentane-2,4-dione (100 g, 1.0 mol) in H2O (2 L) were added 2-cyanoacetamide (84 g, 1.0 mol) and K2CO3 (13.8 g, 0.1 mol). Then the mixture was stirred at room temperature for 16 hr. The reaction solution was filtrated to give crude product. The crude was washed with water and concentrated to give 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (138 g, 93%).

Q & A

Q1: How does 3-Cyano-4,6-dimethyl-2-hydroxypyridine contribute to the detection of uranyl ions in the described research?

A1: In this study, 3-Cyano-4,6-dimethyl-2-hydroxypyridine (GC) acts as a building block for a novel olefin-linked covalent organic framework (COF) []. This COF, named GC-TFPB, is synthesized by reacting GC with 1,3,5-tris(4-formylphenyl) benzene (TFPB) via Knoevenagel condensation. Further modification of GC-TFPB with amidoxime groups results in a material, GC-TFPB-AO, with a high affinity for uranyl ions (UO₂²⁺). The presence of multiple functional groups, including the pyridine and hydroxyl groups from GC, along with the introduced amidoxime groups, enables a strong interaction with UO₂²⁺, leading to fluorescence quenching that can be used for detection [].